Cas no 21105-13-5 (2-(4-Chloro-2-nitrophenoxy)propanoic Acid)

• Product Name: 2-(4-Chloro-2-nitrophenoxy)propanoic Acid
• CAS No: 21105-13-5
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 3908390
• PubChem ID: 11021166
• Update Time: 2025-09-20

2-(4-Chloro-2-nitrophenoxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-chloro-2-nitrophenoxy)-, (±)-
• 2-(4-chloro-2-nitrophenoxy)propanoic acid
• EN300-55789
• CS-0251693
• 2-(4-chloro-2-nitrophenoxy)propanoicacid
• SCHEMBL9780791
• Z295382124
• AKOS016903148
• 21105-13-5
• WAA10513
• AKOS000174970
• G34001
• 2-(4-Chloro-2-nitrophenoxy)propanoic Acid

• Inchi： 1S/C9H8ClNO5/c1-5(9(12)13)16-8-3-2-6(10)4-7(8)11(14)15/h2-5H,1H3,(H,12,13)
• InChI Key： MGSNRRSHOLDFTO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(Cl)C=C1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 245.0091000Da
• Monoisotopic Mass: 245.0091000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 403.4±30.0 °C at 760 mmHg
• Flash Point: 197.8±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-Chloro-2-nitrophenoxy)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids